Cas no 2228173-40-6 (4-(pyrimidin-2-yl)oxane-2,6-dione)

• Product Name: 4-(pyrimidin-2-yl)oxane-2,6-dione
• CAS No: 2228173-40-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5798038
• PubChem ID: 165624819
• Update Time: 2025-10-21

4-(pyrimidin-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-2-yl)oxane-2,6-dione
• 2228173-40-6
• EN300-1765488

• Inchi： 1S/C9H8N2O3/c12-7-4-6(5-8(13)14-7)9-10-2-1-3-11-9/h1-3,6H,4-5H2
• InChI Key： QIFXJASKCNDTDH-UHFFFAOYSA-N
• SMILES： O1C(CC(C2N=CC=CN=2)CC1=O)=O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.2Ų

Additional information on 4-(pyrimidin-2-yl)oxane-2,6-dione

4-(Pyrimidin-2-yl)oxane-2,6-dione: A Comprehensive Overview

The compound 4-(pyrimidin-2-yl)oxane-2,6-dione, identified by the CAS number 2228173-40-6, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This molecule belongs to the class of oxadiazinediones, which are known for their versatile structures and reactivity. The integration of a pyrimidine ring with an oxane dione framework introduces intriguing electronic and steric effects, making it a subject of interest for researchers in organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of 4-(pyrimidin-2-yl)oxane-2,6-dione in drug discovery. Its structure allows for potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, researchers have explored its role in modulating kinase activity, a critical pathway in cancer treatment. The compound's ability to inhibit specific kinases has been validated in vitro, suggesting its potential as a lead compound for anti-cancer drugs.

The synthesis of 4-(pyrimidin-2-yl)oxane-2,6-dione involves a multi-step process that combines principles from heterocyclic chemistry and oxidative coupling. One of the most efficient methods reported in recent literature involves the condensation of pyrimidine derivatives with diketones under controlled conditions. This approach not only ensures high yields but also allows for the incorporation of functional groups that can enhance the molecule's bioavailability and stability.

In terms of biological activity, 4-(pyrimidin-2-yl)oxane-2,6-dione has demonstrated remarkable selectivity towards certain cellular pathways. For example, studies have shown that it can selectively inhibit the growth of cancer cells while sparing normal cells, indicating its potential as a targeted therapy agent. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its utility in treating chronic inflammatory diseases.

The structural versatility of 4-(pyrimidin-2-yl)oxane-2,6-dione also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing technologies. Recent advancements in green chemistry have further emphasized the importance of this compound as a sustainable building block for constructing advanced materials.

From an environmental perspective, the synthesis and application of 4-(pyrimidin-2-yl)oxane-2,6-dione align with eco-friendly principles. Researchers have developed catalytic systems that minimize waste generation and reduce energy consumption during synthesis. These efforts underscore the compound's role in promoting sustainable chemical practices while maintaining high standards of efficiency and performance.

In conclusion, 4-(pyrimidin-2-yloxy)oxane dione, or CAS number 2228173–40–6, represents a significant advancement in chemical research. Its unique properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in diverse scientific domains. As research continues to uncover new facets of this compound's potential, it is poised to make substantial contributions to both academic and industrial advancements.